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Compound Name: Chymotrypsin

Cat. No.: B1334515 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive overview and detailed protocols for the

crystallization of bovine pancreatic α-chymotrypsin, a serine protease widely used as a model

system in structural biology and drug design. The following sections detail the necessary

materials, step-by-step procedures for common crystallization techniques, and typical data

obtained, aimed at facilitating the growth of high-quality crystals suitable for X-ray diffraction

studies.

Introduction to Chymotrypsin Crystallization
Chymotrypsin is a well-characterized enzyme that readily crystallizes under various

conditions, making it an excellent standard for protein crystallization experiments.[1][2][3] Its

susceptibility to crystallization with different precipitants and at various pH levels allows for the

formation of multiple crystal forms.[1][2] This protocol focuses on the vapor diffusion method, a

popular technique for growing macromolecular crystals, outlining both the hanging drop and

sitting drop variations.[4][5][6]

Materials and Reagents
α-Chymotrypsin: Lyophilized powder of bovine pancreatic α-chymotrypsin (e.g., TLCK-

treated to inactivate trypsin)[1][3]
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1 M HEPES pH 7.0

1 M Sodium Acetate pH 4.0 - 5.5

1 M Tris-HCl pH 7.5 - 8.0

Precipitants:

Ammonium sulfate

Polyethylene glycol (PEG) 6000

2-methyl-2,4-pentanediol (MPD)

Additives:

Lithium chloride (LiCl)

Nondetergent sulfobetaine 201 (NDSB-201)

Cryoprotectants:

Glycerol

Paratone-N

PEG 6000

Other Reagents:

1 mM HCl

2 mM CaCl₂

Milli-Q water

Crystallization Plates:

24-well or 96-well hanging drop vapor diffusion plates
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24-well or 96-well sitting drop vapor diffusion plates

Coverslips: Siliconized glass coverslips

Sealing: Vacuum grease or clear sealing tape

Experimental Protocols
Preparation of Chymotrypsin Stock Solution
Proper preparation of the protein stock solution is critical for successful crystallization.

Reconstitution: Dissolve lyophilized α-chymotrypsin in 1 mM HCl to a concentration of 20

mg/mL.[1][3] To enhance stability and prevent autolysis, the reconstitution buffer can be

supplemented with 2 mM CaCl₂.[7]

Buffering: For specific crystallization conditions, the protein can be dialyzed against or diluted

into the desired buffer, such as 0.1 M HEPES pH 7.0.[1]

Clarification: Centrifuge the protein solution at high speed (e.g., 18,000 x g) for 15 minutes at

4°C to remove any aggregates or precipitates.[8]

Storage: Store the clarified protein solution on ice for immediate use or in aliquots at -20°C

for short-term storage.

Crystallization by Hanging Drop Vapor Diffusion
The hanging drop method involves suspending a drop of the protein-precipitant mixture over a

reservoir of the precipitant solution.[4][6]

Prepare the Reservoir: Pipette 500 µL of the desired precipitant solution into the well of a 24-

well crystallization plate.

Prepare the Drop: On a clean, siliconized coverslip, pipette 1-2 µL of the chymotrypsin
stock solution.

Add Precipitant: Add an equal volume (1-2 µL) of the reservoir solution to the protein drop.

Avoid introducing bubbles.
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Seal the Well: Carefully invert the coverslip and place it over the well, ensuring a complete

seal with vacuum grease. A slight twist of the coverslip helps to create an airtight seal.

Incubate: Transfer the crystallization plate to a stable temperature environment, typically

16°C or room temperature, and monitor for crystal growth over several days to weeks.[1]

Crystallization by Sitting Drop Vapor Diffusion
In the sitting drop method, the protein-precipitant drop is placed on a post or in a depression

within the well, separate from the reservoir.[5][9]

Prepare the Reservoir: Pipette the appropriate volume of precipitant solution (e.g., 80-300

µL) into the reservoir of a sitting drop crystallization plate.[10][11]

Prepare the Drop: Pipette 1 µL of the chymotrypsin stock solution onto the sitting drop post.

Add Precipitant: Add 1 µL of the reservoir solution to the protein drop.

Seal the Plate: Seal the well or the entire plate with clear sealing tape to ensure vapor

equilibration.

Incubate: Place the plate in a constant temperature environment and periodically check for

the appearance of crystals.

Data Presentation: Crystallization Conditions for
Chymotrypsin
The following tables summarize various reported conditions for the crystallization of α-

chymotrypsin and its complexes.

Table 1: Crystallization Conditions for Unliganded α-Chymotrypsin
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Parameter Condition 1 Condition 2

Protein Concentration 20 mg/mL[1][3] Not Specified

Buffer 0.1 M HEPES pH 7.0[1][3]
Dilute Ethyl Alcohol, pH

~5.0[12]

Precipitant 2 M Ammonium Sulphate[1] 95% Ethyl Alcohol[12]

Method
Hanging Drop Vapor

Diffusion[1]
Batch Crystallization[12]

Temperature 16°C[1] 20-25°C[12]

Crystal Size ~400 µm rods[1] Large, well-formed crystals

Time to Crystallize 1 month[1] Several hours to 24 hours[12]

Table 2: Crystallization Conditions for Chymotrypsin in Complex with Inhibitors

Parameter
SPCI-Chymotrypsin
Complex[11]

Chymotrypsin-BTCI-
Trypsin Complex[10]

Protein Concentration 14 mg/mL[11] 8 mg/mL[10]

Buffer
100 mM MES-NaOH pH

5.5[11]
0.1 M HEPES pH 7.5[10]

Precipitant
20% (w/v) PEG 6000, 200 mM

LiCl[11]

10% (w/v) PEG 6000, 5% (v/v)

MPD[10]

Additive 200 mM NDSB-201[11] None

Method
Sitting Drop Vapor

Diffusion[11]

Sitting Drop Vapor

Diffusion[10]

Temperature 291 K (18°C)[11] Not Specified

Crystal Size ~400 µm[11] 225 x 100 x 15 µm[10]

Diffraction Resolution 2.8 Å[11] 2.7 Å[10]
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Cryoprotection of Chymotrypsin Crystals
For X-ray data collection at cryogenic temperatures, crystals must be treated with a

cryoprotectant to prevent ice formation.[13]

Prepare Cryoprotectant Solution: The cryoprotectant is typically added to the reservoir

solution. Common cryoprotectants include:

Paratone-N[1]

20% (v/v) Glycerol[11]

25% (w/v) PEG 6000[10]

Soak the Crystal: Briefly soak the crystal in the cryoprotectant solution (typically for less than

30 seconds).[10][11]

Flash Cool: Immediately flash cool the crystal by plunging it into liquid nitrogen.

Table 3: Cryoprotectant Conditions

Cryoprotectant Concentration Soaking Time Reference

Paratone-N Not Applicable (Oil) Quick dip [1]

Glycerol
20% (v/v) in reservoir

solution
< 30 seconds [11]

PEG 6000
25% (w/v) in mother

solution
< 30 seconds [10]

Visualized Workflow and Logic
The following diagrams illustrate the key experimental workflows for chymotrypsin
crystallization.
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Caption: Overall workflow for chymotrypsin crystallization.
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Caption: Comparison of hanging and sitting drop vapor diffusion methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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